Cas no 1486983-05-4 (1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1486983-05-4
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5577894
• Update Time: 2023-08-07

1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(4-methylcyclohexyl)-

• Inchi： 1S/C10H15N3O2/c1-7-2-4-8(5-3-7)13-6-9(10(14)15)11-12-13/h6-8H,2-5H2,1H3,(H,14,15)
• InChI Key： PBYSKMHVNTXLSN-UHFFFAOYSA-N
• SMILES： N1(C2CCC(C)CC2)C=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 209.116
• Monoisotopic Mass: 209.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68A^2

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 405.8±37.0 °C(Predicted)
• pka: 3.33±0.50(Predicted)